Cas no 2172457-55-3 (6-bromo-1H-indazole-3-sulfonamide)

• Product Name: 6-bromo-1H-indazole-3-sulfonamide
• CAS No: 2172457-55-3
• MF: C₇H₆BrN₃O₂S
• MW: 276.1104388237
• CID: 6162060
• PubChem ID: 165794738
• Update Time: 2025-05-20

6-bromo-1H-indazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1H-indazole-3-sulfonamide
• EN300-1618546
• 2172457-55-3

• Inchi： 1S/C7H6BrN3O2S/c8-4-1-2-5-6(3-4)10-11-7(5)14(9,12)13/h1-3H,(H,10,11)(H2,9,12,13)
• InChI Key： KEAPOUWJENFLFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NNC=2S(N)(=O)=O

Computed Properties

• Exact Mass: 274.93641g/mol
• Monoisotopic Mass: 274.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.2Ų

Additional information on 6-bromo-1H-indazole-3-sulfonamide

Comprehensive Overview of 6-bromo-1H-indazole-3-sulfonamide (CAS No. 2172457-55-3): Properties, Applications, and Research Insights

6-bromo-1H-indazole-3-sulfonamide (CAS No. 2172457-55-3) is a specialized heterocyclic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. As a sulfonamide derivative of indazole, this compound combines the bioactive indazole core with a bromine substituent at the 6-position, enhancing its potential for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role as a kinase inhibitor scaffold or enzyme modulator, aligning with current trends in targeted therapy development.

The molecular structure of 6-bromo-1H-indazole-3-sulfonamide features a planar aromatic system with hydrogen-bond donor/acceptor capabilities, making it valuable for molecular docking studies. Its sulfonamide group (-SO₂NH₂) contributes to enhanced solubility compared to non-sulfonylated analogs, addressing a common challenge in small molecule drug development. The bromine atom serves as both a steric influence and a potential site for cross-coupling reactions, which explains its popularity in structure-activity relationship (SAR) studies.

Recent literature highlights the compound's relevance in cancer research, particularly in studies investigating apoptosis pathways and cell cycle regulation. The indazole-sulfonamide pharmacophore has demonstrated interactions with various biological targets, including carbonic anhydrases and protein kinases. This aligns with growing scientific interest in multi-target directed ligands, a hot topic in neurodegenerative disease research and oncology drug design.

Synthetic protocols for CAS 2172457-55-3 typically involve regioselective bromination of indazole precursors followed by sulfonylation. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization commonly employs LC-MS, 1H/13C NMR, and FTIR spectroscopy to confirm structural integrity – critical for reproducibility in high-throughput screening environments.

From a computational chemistry perspective, 6-bromo-1H-indazole-3-sulfonamide serves as an excellent case study for molecular modeling due to its moderate size and distinct electronic features. Researchers utilize density functional theory (DFT) calculations to predict its tautomeric equilibria and protonation states under physiological conditions – essential data for bioavailability predictions in preclinical development.

The compound's stability profile shows compatibility with standard laboratory storage conditions (2-8°C under inert atmosphere), though its photosensitivity necessitates amber glass containers for long-term preservation. Such practical considerations are frequently discussed in research chemical forums, reflecting the compound's growing adoption in academic and industrial labs worldwide.

Emerging applications explore its potential as a fluorescence probe or chelating agent, capitalizing on the bromine-heavy atom effect for phosphorescence studies. These diverse utilities position 6-bromo-1H-indazole-3-sulfonamide as a versatile building block in chemical biology, answering the research community's demand for multifunctional intermediates with well-characterized properties.

Ongoing investigations focus on optimizing the compound's ADMET properties through structural modifications, particularly exploring prodrug strategies for the sulfonamide moiety. Such developments resonate with current pharma industry trends emphasizing translational research and lead compound optimization.

For researchers sourcing CAS 2172457-55-3, quality verification should include HPLC chromatograms and elemental analysis data to ensure batch-to-batch consistency. The compound's growing presence in commercial screening libraries underscores its importance in modern drug discovery pipelines, particularly for fragment-based drug design approaches.

Future research directions may explore its cocrystal formation with coformers to modify physicochemical properties, or investigate its metal complexation behavior for catalytic applications. These potential developments align with the broader scientific community's focus on green chemistry and sustainable synthesis methodologies.